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Cat. No.: B610623 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
S18-000003 is a potent and selective inhibitor of the Retinoic Acid Receptor-related Orphan

Receptor gamma t (RORγt).[1][2] RORγt is a key transcription factor that governs the

differentiation and function of T-helper 17 (Th17) cells, which are pivotal in the pathogenesis of

various autoimmune and inflammatory diseases, particularly psoriasis.[1] This technical guide

provides a detailed overview of the target selectivity profile of S18-000003, including its in vitro

and in vivo activity, supported by comprehensive experimental protocols and visual diagrams of

the underlying mechanisms and workflows.

Quantitative Data Summary
The inhibitory activity and selectivity of S18-000003 have been characterized through a series

of biochemical and cell-based assays. The following tables summarize the key quantitative

data.

Table 1: In Vitro Inhibitory Activity of S18-000003
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Target Assay Type Species IC50 Reference

RORγt
Competitive

Binding Assay
Human < 30 nM [2]

RORγt
GAL4 Promoter

Reporter Assay
Human 29 nM [1][3]

RORγt
GAL4 Promoter

Reporter Assay
Mouse 340 nM [1]

Table 2: Selectivity Profile of S18-000003
Target Assay Type Species IC50 Reference

RORα Not Specified Not Specified > 10 µM [1][4]

RORβ Not Specified Not Specified > 10 µM [1][4]

Table 3: Cellular Activity of S18-000003
Assay Cell Type Species IC50 Reference

Th17 Cell

Differentiation

Naïve CD4+ T

cells
Human 13 nM [3]

Th17 Cell

Differentiation

Naïve CD4+ T

cells
Mouse 200 nM [1]

Experimental Protocols
This section details the methodologies for the key experiments cited in this guide.

RORγt Competitive Binding Assay
This assay is designed to determine the ability of a test compound to compete with a known

ligand for binding to the RORγt ligand-binding domain (LBD).

Materials:
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Recombinant human RORγt-LBD

Radiolabeled RORγt ligand (e.g., 25-hydroxycholesterol)

Test compound (S18-000003)

Assay buffer (e.g., 50 mM Tris-HCl, pH 7.4, 50 mM KCl, 1 mM EDTA, 5 mM DTT)

Scintillation fluid

96-well filter plates

Procedure:

Prepare serial dilutions of S18-000003 in assay buffer.

In a 96-well plate, add the RORγt-LBD, radiolabeled ligand, and varying concentrations of

S18-000003 or vehicle control.

Incubate the plate at room temperature for a specified time (e.g., 1-4 hours) to allow

binding to reach equilibrium.

Transfer the contents of the plate to a filter plate and wash with ice-cold assay buffer to

separate bound from unbound radioligand.

Allow the filter plate to dry, and then add scintillation fluid to each well.

Measure the radioactivity in each well using a scintillation counter.

Calculate the percentage of inhibition of radioligand binding at each concentration of S18-
000003 and determine the IC50 value by non-linear regression analysis.

RORγt GAL4 Promoter Reporter Assay
This cell-based assay measures the ability of a compound to inhibit RORγt-mediated gene

transcription.

Materials:
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HEK293 cells (or other suitable host cell line)

Expression vector for a GAL4 DNA-binding domain fused to the RORγt-LBD (GAL4-

RORγt-LBD)

Reporter vector containing a luciferase gene under the control of a GAL4 upstream

activating sequence (UAS)

Transfection reagent

Cell culture medium and supplements

Luciferase assay reagent

Luminometer

Procedure:

Co-transfect HEK293 cells with the GAL4-RORγt-LBD expression vector and the GAL4-

luciferase reporter vector.

After transfection, plate the cells in a 96-well plate and allow them to recover.

Treat the cells with serial dilutions of S18-000003 or vehicle control.

Incubate the cells for a specified period (e.g., 24 hours).

Lyse the cells and add luciferase assay reagent to each well.

Measure the luminescence in each well using a luminometer.

Normalize the luciferase activity to a co-transfected control reporter (e.g., Renilla

luciferase) to account for variations in transfection efficiency and cell viability.

Calculate the percentage of inhibition of RORγt-mediated transcription at each

concentration of S18-000003 and determine the IC50 value.

In Vitro Th17 Cell Differentiation Assay

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 11 Tech Support

https://www.benchchem.com/product/b610623?utm_src=pdf-body
https://www.benchchem.com/product/b610623?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610623?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This assay assesses the effect of a compound on the differentiation of naïve T cells into Th17

cells.

Materials:

Naïve CD4+ T cells isolated from human peripheral blood mononuclear cells (PBMCs) or

mouse splenocytes.

Th17 differentiation-inducing cytokines (e.g., TGF-β, IL-6, IL-23, IL-1β).

Anti-CD3 and anti-CD28 antibodies.

Cell culture medium and supplements.

S18-000003.

Flow cytometer and antibodies for intracellular staining of IL-17A.

Procedure:

Culture naïve CD4+ T cells in plates coated with anti-CD3 and anti-CD28 antibodies.

Add the Th17 differentiation-inducing cytokines to the culture medium.

Treat the cells with serial dilutions of S18-000003 or vehicle control.

Culture the cells for 3-5 days.

Restimulate the cells with phorbol 12-myristate 13-acetate (PMA) and ionomycin in the

presence of a protein transport inhibitor (e.g., brefeldin A or monensin) for the final 4-6

hours of culture.

Perform intracellular staining for IL-17A and analyze the percentage of IL-17A-producing

cells by flow cytometry.

Calculate the IC50 value for the inhibition of Th17 cell differentiation.

In Vivo Psoriasis Models
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This model utilizes transgenic mice that overexpress a constitutively active form of Stat3 in

keratinocytes, making them susceptible to developing psoriasis-like lesions upon topical

application of 12-O-tetradecanoylphorbol-13-acetate (TPA).

Animals: K14.Stat3C transgenic mice.

Induction of Psoriasis:

Apply a solution of TPA (e.g., 2.5 μg in acetone) to the shaved dorsal skin and/or ears of

the mice daily or every other day for a specified period (e.g., 5-7 days).

Treatment:

Administer S18-000003 topically or orally at various doses.

A vehicle control group should be included.

Endpoint Analysis:

Macroscopic scoring: Evaluate the severity of skin lesions based on erythema, scaling,

and thickness.

Histology: Collect skin samples for hematoxylin and eosin (H&E) staining to assess

epidermal thickness (acanthosis) and inflammatory cell infiltration.

Cytokine analysis: Measure the levels of pro-inflammatory cytokines (e.g., IL-17A, IL-22,

TNF-α) in skin homogenates by ELISA or qPCR.

This model involves the intradermal injection of recombinant IL-23 to induce a localized

inflammatory response that mimics key aspects of psoriasis.

Animals: C57BL/6 mice or other suitable strain.

Induction of Inflammation:

Inject recombinant mouse IL-23 (e.g., 500 ng in PBS) intradermally into the ear or shaved

dorsal skin daily for a specified period (e.g., 4-5 days).
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Treatment:

Administer S18-000003 orally or by another systemic route at various doses.

A vehicle control group should be included.

Endpoint Analysis:

Ear thickness measurement: Use a digital caliper to measure ear thickness daily.

Histology: Collect ear or skin tissue for H&E staining to assess inflammation and

epidermal changes.

Gene expression analysis: Analyze the expression of psoriasis-related genes in the tissue

by qPCR.

Signaling Pathways and Experimental Workflows
The following diagrams, generated using Graphviz, illustrate the key signaling pathway

targeted by S18-000003 and the general workflows of the described experiments.
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Caption: RORγt signaling pathway in Th17 cell differentiation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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